Cas no 781-74-8 (4-(naphthalen-1-yl)butanoic acid)

• Product Name: 4-(naphthalen-1-yl)butanoic acid
• CAS No: 781-74-8
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 1790956
• PubChem ID: 13077
• Update Time: 2025-04-21

4-(naphthalen-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(naphthalen-1-yl)butanoic acid
• 4-naphthalen-1-ylbutanoic acid
• 4-(1-naphthyl)butanoic acid
• 4-Naphthalen-1-yl-butyric acid
• GAMMA-(1-NAPHTHYL)BUTYRIC ACID
• NSC 3046
• 4-(1-naphthyl) butyric acid
• AKOS013528140
• EN300-1839958
• NSC3046
• CS-0270334
• 1-Naphthalenebutanoic acid
• SCHEMBL2314388
• DTXSID70228734
• 1-Naphthalenebutyric acid
• NSC-3046
• 781-74-8
• LZVCOUNJXYIOQA-UHFFFAOYSA-N
• DS-003125

• Inchi： 1S/C14H14O2/c15-14(16)10-4-8-12-7-3-6-11-5-1-2-9-13(11)12/h1-3,5-7,9H,4,8,10H2,(H,15,16)
• InChI Key： LZVCOUNJXYIOQA-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=CC=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 214.09942
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes